Cas no 2580252-52-2 (3-chloro-1H-pyrazole-4-sulfonamide)
3-chloro-1H-pyrazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-27733480
- 3-chloro-1H-pyrazole-4-sulfonamide
- 2580252-52-2
-
- Inchi: 1S/C3H4ClN3O2S/c4-3-2(1-6-7-3)10(5,8)9/h1H,(H,6,7)(H2,5,8,9)
- InChI Key: QQFCPOJRIXQIKZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN1)S(N)(=O)=O
Computed Properties
- Exact Mass: 180.9712752g/mol
- Monoisotopic Mass: 180.9712752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 97.2Ų
3-chloro-1H-pyrazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733480-0.05g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 0.05g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-27733480-0.1g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 0.1g |
$1081.0 | 2025-03-19 | |
| Enamine | EN300-27733480-0.25g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 0.25g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-27733480-0.5g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 0.5g |
$1180.0 | 2025-03-19 | |
| Enamine | EN300-27733480-1.0g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-27733480-2.5g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-27733480-5.0g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 | |
| Enamine | EN300-27733480-10.0g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 95.0% | 10.0g |
$5283.0 | 2025-03-19 | |
| Enamine | EN300-27733480-1g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 1g |
$1229.0 | 2023-09-10 | ||
| Enamine | EN300-27733480-5g |
3-chloro-1H-pyrazole-4-sulfonamide |
2580252-52-2 | 5g |
$3562.0 | 2023-09-10 |
3-chloro-1H-pyrazole-4-sulfonamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-chloro-1H-pyrazole-4-sulfonamide
Professional Introduction to 3-chloro-1H-pyrazole-4-sulfonamide (CAS No. 2580252-52-2)
3-chloro-1H-pyrazole-4-sulfonamide, identified by the chemical abstracts service number 2580252-52-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework and potential biological activities. The presence of both chloro and sulfonamide functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a chloro substituent at the 3-position and a sulfonamide group at the 4-position enhances the compound's pharmacological profile, potentially improving its binding affinity and metabolic stability. This structural motif has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-chloro-1H-pyrazole-4-sulfonamide and biological targets. Studies suggest that the sulfonamide moiety can form hydrogen bonds with polar residues in protein active sites, while the chloro group may engage in hydrophobic interactions or participate in π-stacking interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.
In the context of oncology research, 3-chloro-1H-pyrazole-4-sulfonamide has been investigated for its potential antitumor properties. Preclinical studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in tumor proliferation, such as kinases and cyclases. The chloro substituent further contributes to this activity by modulating enzyme conformational changes necessary for signal transduction pathways relevant to cancer cell growth. Additionally, the compound's ability to cross cell membranes suggests it may be suitable for systemic therapy.
The antimicrobial potential of 3-chloro-1H-pyrazole-4-sulfonamide has also been explored. Sulfonamides are known for their mechanism of action against bacteria by inhibiting dihydropteroate synthase, a critical enzyme in folic acid biosynthesis. The structural features of this compound may enhance its efficacy against drug-resistant strains by improving binding affinity or reducing metabolic degradation. This makes it a valuable candidate for developing new antibiotics or combination therapies.
In conclusion, 3-chloro-1H-pyrazole-4-sulfonamide (CAS No. 2580252-52-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural characteristics, combined with emerging research findings, position it as a key compound in the development of next-generation therapeutics. Continued investigation into its biological activities and interaction mechanisms will likely uncover new therapeutic applications, reinforcing its significance in modern drug discovery efforts.
2580252-52-2 (3-chloro-1H-pyrazole-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)